(E)-1-(4-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C17H22N4O3S2/c1-13-17(14(2)19-18-13)26(23,24)21-9-4-8-20(10-11-21)16(22)7-6-15-5-3-12-25-15/h3,5-7,12H,4,8-11H2,1-2H3,(H,18,19)/b7-6+
• InChI Key: PNHBEFLBDRODIP-VOTSOKGWSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)S(=O)(=O)N2CCCN(CC2)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: CC1=C(C(=NN1)C)S(=O)(=O)N2CCCN(CC2)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C17H22N4O3S2
• Molecular Weight: 394.5 g/mol

Description

(E)-1-(4-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H22N4O3S2 and its molecular weight is 394.51. The purity is usually 95%.
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Scientific Research Applications

Structural Diversity and Synthetic Approaches

The compound (E)-1-(4-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one, due to its complex structure, plays a significant role in the synthesis of structurally diverse libraries through alkylation and ring closure reactions. For instance, Roman (2013) explored the use of a ketonic Mannich base derived from 2-acetylthiophene as a starting material for various alkylation and ring closure reactions to generate a wide range of compounds including dithiocarbamates, thioethers, and several ring-closed derivatives like pyrazolines and pyridines, showcasing the compound's versatility in synthesizing a structurally diverse library of compounds (Roman, 2013).

Antimicrobial Applications

The compound's derivatives have shown promising results as antimicrobial agents. Darwish et al. (2014) synthesized new heterocyclic compounds incorporating sulfamoyl moiety, displaying significant antimicrobial activity. This study highlights the potential of (E)-1-(4-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one derivatives as antimicrobial agents (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Applications in Synthesis of Pyrazoline and Cyclopropanes

The compound also finds applications in the synthesis of pyrazoline and cyclopropane derivatives, which are of interest due to their potential biological activities. Cruz Cruz et al. (2009) demonstrated the addition of diazomethane and diazoethane to enantiopure compounds, yielding pyrazolines and cyclopropanes with high selectivity and yields, indicating the compound's utility in the synthesis of optically pure compounds (Cruz Cruz, Yuste, Martín, Tito, & García Ruano, 2009).